4-(isopropylthio)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide

• IUPAC Name: 4-propan-2-ylsulfanyl-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• InChI: InChI=1S/C16H15N3OS2/c1-10(2)22-12-5-3-11(4-6-12)15(20)19-14-13-7-8-21-16(13)18-9-17-14/h3-10H,1-2H3,(H,17,18,19,20)
• InChI Key: NLGVBNQSJCMWJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)C(=O)NC2=C3C=CSC3=NC=N2
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

“4-(isopropylthio)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide” is a compound that belongs to the class of thieno[2,3-d]pyrimidin-4-yl derivatives. These compounds have been gaining attention due to their potential applications in various fields, including medicinal chemistry.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4-yl derivatives often involves a series of reactions. For instance, a POCl3 catalyzed, efficient, one-step and solvent-free synthesis of novel thieno[2,3-d]pyrimidin-4(3H)-one derivatives from 2-amino-4,5-substitutedthiophene-3-carbonitrile has been developed. Another method involves base catalyzed reactions of nucleophilic reagents with carbodiimides.

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4-yl derivatives can be analyzed using various spectroscopic techniques. For example, steady-state absorption and emission spectra combined with transient absorption spectroscopy and CASPT2 calculations have been used to delineate the electronic relaxation mechanisms of both pyrimidine derivatives in aqueous and acetonitrile solutions.

Chemical Reactions Analysis

Thieno[2,3-d]pyrimidin-4-yl derivatives can undergo various chemical reactions. For instance, they can be thionated to develop thieno[3,4-d]pyrimidin-4(3H)-thione, which is nonfluorescent and absorbs near-visible radiation with about 60% higher efficiency.

Scientific Research Applications

Phosphodiesterase 10A (PDE10A) Inhibition

• Discovery : Through structure-based virtual screening, Zinc42657360 was identified as a PDE10A inhibitor with a cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one scaffold. .

Tumor Necrosis Factor Alpha (TNF-α) and Nitric Oxide Inhibition

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ROCK (Rho-Associated Protein Kinase) Inhibition

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VEGFR-2 (Vascular Endothelial Growth Factor Receptor-2) Targeting

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Photodynamic Therapy (PDT) Potential

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Mechanism of Action

Target of Action

Compounds with similar thieno[2,3-d]pyrimidin-4-one scaffolds have been found to inhibit phosphodiesterase10a (pde10a) , a potential therapeutic target for several neurodegenerative disorders .

Mode of Action

A compound with a similar cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one scaffold was found to inhibit pde10a by forming three hydrogen bonds with asn226, thr187, and asp228, and two aromatic interactions with tyr78 and phe283 .

Biochemical Pathways

Pde10a, a potential target of similar compounds, is known to regulate the magnitude and duration of camp/cgmp elevation, which is crucial for neuronal signal transduction and synaptic transmission . Inhibition of PDE10A can lead to changes in neuronal cell functions in the central nervous system .

Result of Action

Similar compounds have been found to exhibit significant inhibitory activity against pde10a , potentially leading to changes in neuronal cell functions in the central nervous system .

Future Directions

The future directions for research on thieno[2,3-d]pyrimidin-4-yl derivatives could involve the development of more potent inhibitors with minimal side effects for the treatment of neurodegenerative disorders. Additionally, the discovery of novel and diverse scaffolds targeting PDE10A is required.